N'-[1-(2,4-dihydroxyphenyl)ethylidene]-4-(2-oxo-1-pyrrolidinyl)benzohydrazide

• IUPAC Name: N-[(E)-1-(2,4-dihydroxyphenyl)ethylideneamino]-4-(2-oxopyrrolidin-1-yl)benzamide
• InChI: InChI=1S/C19H19N3O4/c1-12(16-9-8-15(23)11-17(16)24)20-21-19(26)13-4-6-14(7-5-13)22-10-2-3-18(22)25/h4-9,11,23-24H,2-3,10H2,1H3,(H,21,26)/b20-12+
• InChI Key: RCCXAMIMIQEEMJ-UDWIEESQSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC=C(C=C1)N2CCCC2=O)C3=C(C=C(C=C3)O)O
• Isomeric SMILES: C/C(=N\NC(=O)C1=CC=C(C=C1)N2CCCC2=O)/C3=C(C=C(C=C3)O)O
• Molecular Formula: C19H19N3O4
• Molecular Weight: 353.4 g/mol

Description

N'-[1-(2,4-dihydroxyphenyl)ethylidene]-4-(2-oxo-1-pyrrolidinyl)benzohydrazide is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is also known as DPEPHB, and it belongs to the class of hydrazones. DPEPHB has been extensively studied for its biological properties, and it has shown promising results in various preclinical studies.

Mechanism of Action

The mechanism of action of DPEPHB is not fully understood, but it is thought to involve the inhibition of various signaling pathways involved in disease progression. DPEPHB has been shown to inhibit the Akt/mTOR pathway, which is involved in cell proliferation and survival. It has also been shown to inhibit the NF-κB pathway, which is involved in inflammation and cancer progression. Additionally, DPEPHB has been shown to activate the AMPK pathway, which is involved in glucose metabolism and energy homeostasis.
Biochemical and Physiological Effects:
DPEPHB has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes involved in disease progression, including tyrosinase, aldose reductase, and acetylcholinesterase. Additionally, DPEPHB has been shown to have antioxidant and anti-inflammatory properties, which can protect against oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

DPEPHB has several advantages for use in laboratory experiments. It is relatively easy to synthesize and can be obtained in high purity. Additionally, DPEPHB has been extensively studied for its biological properties, and its mechanism of action is well understood. However, there are also some limitations to using DPEPHB in laboratory experiments. It has poor solubility in water, which can limit its use in certain assays. Additionally, DPEPHB has not been extensively studied in human clinical trials, so its safety and efficacy in humans are not well established.

Future Directions

There are several future directions for research on DPEPHB. One area of research is to further investigate its potential therapeutic applications in various disease conditions. Additionally, further studies are needed to elucidate its mechanism of action and to identify its molecular targets. Furthermore, there is a need to optimize the synthesis of DPEPHB and to develop more efficient methods for its delivery. Finally, clinical trials are needed to establish the safety and efficacy of DPEPHB in humans.
In conclusion, DPEPHB is a promising compound with potential therapeutic applications in various disease conditions. Its mechanism of action is well understood, and it has shown promising results in various preclinical studies. Further research is needed to fully explore its therapeutic potential and to establish its safety and efficacy in humans.

Synthesis Methods

The synthesis of DPEPHB involves the condensation of 2,4-dihydroxybenzaldehyde with 4-(2-oxo-1-pyrrolidinyl)benzohydrazide in the presence of a suitable catalyst. The reaction proceeds through the formation of an imine intermediate, which is then reduced to yield DPEPHB. The synthesis of DPEPHB is relatively straightforward, and it can be accomplished using standard laboratory techniques.

Scientific Research Applications

DPEPHB has been studied for its potential therapeutic applications in various disease conditions. It has shown promising results in the treatment of cancer, diabetes, and neurodegenerative disorders. DPEPHB has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes. Additionally, DPEPHB has been shown to have neuroprotective effects and can prevent neuronal damage in animal models of neurodegenerative disorders.